H-SER-PHE-PHE-LEU-ARG-ASN-OH TRIFLUOROACETATE

• CAS RN: 140436-67-5
• Molecular Formula: C39H55F3N10O11
• Molecular Weight: 896.923
• IUPAC Name: (2S)-4-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]-3-phenylpropanoyl]amino]-3-phenylpropanoyl]amino]-4-methylpentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-4-oxobutanoic acid;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C37H54N10O9.C2HF3O2/c1-21(2)16-26(33(52)43-25(14-9-15-42-37(40)41)32(51)47-29(36(55)56)19-30(39)49)45-35(54)28(18-23-12-7-4-8-13-23)46-34(53)27(44-31(50)24(38)20-48)17-22-10-5-3-6-11-22;3-2(4,5)1(6)7/h3-8,10-13,21,24-29,48H,9,14-20,38H2,1-2H3,(H2,39,49)(H,43,52)(H,44,50)(H,45,54)(H,46,53)(H,47,51)(H,55,56)(H4,40,41,42);(H,6,7)/t24-,25-,26-,27-,28-,29-;/m0./s1
• InChI Key: NTVASBVJSJIDKA-IGCYJKAMSA-N
• SMILES: CC(C)CC(C(=O)NC(CCCN=C(N)N)C(=O)NC(CC(=O)N)C(=O)O)NC(=O)C(CC1=CC=CC=C1)NC(=O)C(CC2=CC=CC=C2)NC(=O)C(CO)N.C(=O)(C(F)(F)F)O

Description

H-SER-PHE-PHE-LEU-ARG-ASN-OH TRIFLUOROACETATE, also known as Ser-Phe-Leu-Leu-Arg-Asn-amide trifluoroacetate salt, is a compound with the linear formula C34H57N11O8 · x CF3COOH. It is a selective activating peptide for Protease-Activated Receptor 1 (PAR-1) and is often used in research as a specific agonist peptide.

Molecular Structure Analysis

The molecular weight of the free base of this compound is 747.89. The chemical formula is C34H57N11O8. For a more detailed structural analysis, you may want to refer to resources that provide three-dimensional molecular structures.

Physical And Chemical Properties Analysis

This compound is a lyophilized powder. It is typically stored at temperatures below -15°C. The assay form is ≥98% (HPLC).

Mechanism of Action

This compound acts as a specific agonist peptide for Protease-Activated Receptor 1 (PAR-1). It has been used in research to selectively activate this receptor.

Safety and Hazards

The compound is classified as a non-combustible solid. Personal protective equipment such as dust masks type N95 (US), eyeshields, and gloves are recommended when handling this compound.